Cas no 179113-65-6 (Methanone, (3,5-difluorophenyl)-2-thiazolyl-)

Methanone, (3,5-difluorophenyl)-2-thiazolyl-, is a fluorinated aromatic ketone derivative featuring a thiazole ring. This compound is of interest in medicinal and agrochemical research due to its structural motifs, which are conducive to binding with biological targets. The presence of difluorophenyl and thiazolyl groups enhances its potential as an intermediate in synthesizing pharmacologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined molecular structure allows for precise modifications, making it valuable in structure-activity relationship (SAR) studies. The compound's stability and reactivity under controlled conditions further support its utility in organic synthesis and drug discovery applications.
Methanone, (3,5-difluorophenyl)-2-thiazolyl- structure
179113-65-6 structure
Product Name:Methanone, (3,5-difluorophenyl)-2-thiazolyl-
CAS No:179113-65-6
MF:C10H5F2NOS
MW:225.214607954025
MDL:MFCD07775922
CID:1374812
PubChem ID:19426944
Update Time:2025-06-07

Methanone, (3,5-difluorophenyl)-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3,5-difluorophenyl)-2-thiazolyl-
    • SCHEMBL7803824
    • QQKPHUJQJGXVPD-UHFFFAOYSA-N
    • (3,5-difluorophenyl)-(1,3-thiazol-2-yl)methanone
    • 179113-65-6
    • (3,5-difluorophenyl)(thiazol-2-yl)-methanone
    • 2-(3,5-Difluorobenzoyl)thiazole
    • (3,5-difluorophenyl)(thiazol-2-yl)methanone
    • MDL: MFCD07775922
    • Inchi: 1S/C10H5F2NOS/c11-7-3-6(4-8(12)5-7)9(14)10-13-1-2-15-10/h1-5H
    • InChI Key: QQKPHUJQJGXVPD-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C1C=C(C=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 225.00605
  • Monoisotopic Mass: 225.00599128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 29.96

Methanone, (3,5-difluorophenyl)-2-thiazolyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM511562-1g
(3,5-Difluorophenyl)(thiazol-2-yl)methanone
179113-65-6 97%
1g
$484 2022-09-29
abcr
AB433205-1 g
2-(3,5-Difluorobenzoyl)thiazole
179113-65-6
1g
€594.40 2023-04-23
abcr
AB433205-5 g
2-(3,5-Difluorobenzoyl)thiazole
179113-65-6
5g
€1,373.40 2023-04-23
abcr
AB433205-1g
2-(3,5-Difluorobenzoyl)thiazole; .
179113-65-6
1g
€1555.10 2025-04-20
abcr
AB433205-5g
2-(3,5-Difluorobenzoyl)thiazole
179113-65-6
5g
€1373.40 2023-09-04
Ambeed
A586292-1g
(3,5-Difluorophenyl)(thiazol-2-yl)methanone
179113-65-6 97%
1g
$494.0 2024-07-29
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.